Cas no 1286717-65-4 (ethyl 2-(tert-butylcarbamoyl)amino-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-(tert-butylcarbamoyl)amino-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 1286717-65-4
• MF: C₁₂H₁₉N₃O₃S
• MW: 285.36256146431
• CID: 6584919
• PubChem ID: 52906571
• Update Time: 2025-06-22

ethyl 2-(tert-butylcarbamoyl)amino-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(tert-butylcarbamoyl)amino-4-methyl-1,3-thiazole-5-carboxylate
• VU0519814-1
• ethyl 2-(tert-butylcarbamoylamino)-4-methyl-1,3-thiazole-5-carboxylate
• 1286717-65-4
• F5772-8183
• AKOS024517811
• ethyl 2-(3-(tert-butyl)ureido)-4-methylthiazole-5-carboxylate
• ethyl 2-[(tert-butylcarbamoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate

• Inchi： 1S/C12H19N3O3S/c1-6-18-9(16)8-7(2)13-11(19-8)14-10(17)15-12(3,4)5/h6H2,1-5H3,(H2,13,14,15,17)
• InChI Key： UUGARCOFCAYMED-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)N=C1NC(NC(C)(C)C)=O

Computed Properties

• Exact Mass: 285.11471265g/mol
• Monoisotopic Mass: 285.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on ethyl 2-(tert-butylcarbamoyl)amino-4-methyl-1,3-thiazole-5-carboxylate

Ethyl 2-(tert-butylcarbamoyl)amino-4-methyl-1,3-thiazole-5-carboxylate: A Comprehensive Overview

Ethyl 2-(tert-butylcarbamoyl)amino-4-methyl-1,3-thiazole-5-carboxylate, with CAS No. 1286717-65-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of substituents such as the tert-butylcarbamoyl group and the methyl group further enhances its chemical versatility and functional properties.

The thiazole ring system is a fundamental structural motif in many bioactive compounds. In this compound, the thiazole ring is substituted at positions 2 and 4 with an amino group linked to a tert-butylcarbamoyl moiety and a methyl group, respectively. Additionally, the carboxylic acid group at position 5 is esterified with an ethyl group, forming the ethyl ester. This combination of functional groups imparts unique chemical properties to the molecule, making it a valuable substrate for further chemical modifications and biological evaluations.

Recent studies have highlighted the potential of thiazole derivatives as antimicrobial agents, anti-inflammatory agents, and anticancer drugs. For instance, researchers have reported that certain thiazole-containing compounds exhibit potent inhibitory activity against various bacterial and fungal pathogens. This has led to increased interest in exploring the antimicrobial properties of ethyl 2-(tert-butylcarbamoyl)amino-4-methyl-1,3-thiazole-5-carboxylate and its analogs. Moreover, the presence of the tert-butylcarbamoyl group introduces steric bulk into the molecule, which can influence its pharmacokinetic properties and bioavailability.

In terms of synthesis, ethyl 2-(tert-butylcarbamoyl)amino-4-methyl-1,3-thiazole-5-carboxylate can be prepared through a variety of methods. One common approach involves the condensation reaction between a thioamide derivative and an activated carbonyl compound in the presence of appropriate catalysts. The reaction conditions are typically optimized to ensure high yields and selectivity. The use of modern synthetic techniques, such as microwave-assisted synthesis or continuous flow chemistry, has further streamlined the production process and improved the overall efficiency.

The biological evaluation of this compound has revealed promising results in several areas. For example, studies have demonstrated that ethyl 2-(tert-butylcarbamoyl)amino-4-methyl-1,3-thiazole-5-carboxylate exhibits moderate to high potency against certain cancer cell lines. This activity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. Additionally, preclinical studies have shown that this compound has low toxicity profiles in animal models, making it a potential candidate for further clinical development.

Another area of interest lies in the enzymatic catalysis involving this compound. Researchers have explored its use as a substrate for various enzymes, including esterases and amidases. The ester group at position 5 makes it particularly amenable to enzymatic hydrolysis under specific conditions. This property has implications for drug delivery systems, where controlled release profiles can be achieved through enzymatic cleavage.

In conclusion, ethyl 2-(tert-butylcarbamoyl)amino-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 1286717-65-4) represents a valuable addition to the arsenal of bioactive compounds being investigated for therapeutic applications. Its unique structure, combined with its diverse functional groups, positions it as a promising lead compound for further research and development in the pharmaceutical industry.